N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C18H18ClFN2O/c1-12-4-2-5-13(10-12)17-6-3-9-22(17)18(23)21-14-7-8-16(20)15(19)11-14/h2,4-5,7-8,10-11,17H,3,6,9H2,1H3,(H,21,23)
• InChI Key: SAMUBNRZKQJMDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2CCCN2C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C18H18ClFN2O
• Molecular Weight: 332.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)-1-pyrrolidinecarboxamide, commonly known as CFMP, is a chemical compound that has gained significant attention in scientific research. CFMP belongs to the class of pyrrolidinecarboxamide compounds, which are widely studied for their potential therapeutic applications. In

Scientific Research Applications

CFMP has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. CFMP has also been investigated for its potential as an antidepressant and anxiolytic agent. Additionally, CFMP has been shown to have potential in the treatment of neuropathic pain and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of CFMP is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. CFMP has also been shown to interact with the cannabinoid receptor CB1, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
CFMP has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. CFMP has also been shown to have anxiolytic and antidepressant effects, as well as improving cognitive function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of CFMP for lab experiments is its relatively low toxicity and high selectivity for certain receptors. However, CFMP can be difficult to synthesize and may require specialized equipment. Additionally, the effects of CFMP may vary depending on the dose and route of administration.

Future Directions

There are several potential future directions for research on CFMP. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Huntington's disease. CFMP may also have potential as a treatment for addiction and substance abuse disorders. Additionally, further research is needed to fully understand the mechanism of action of CFMP and to optimize its therapeutic potential.

Synthesis Methods

CFMP can be synthesized using a variety of methods, including the reaction of 3-chloro-4-fluoroaniline with 3-methylbenzoyl chloride in the presence of a base. The resulting intermediate is then reacted with pyrrolidinecarboxylic acid to form CFMP. Other methods involve the use of different starting materials and reaction conditions.